Cas no 647854-12-4 (Hexanenitrile, 3-(methoxymethyl)-2-(1-oxopropyl)-)

• Product Name: Hexanenitrile, 3-(methoxymethyl)-2-(1-oxopropyl)-
• CAS No: 647854-12-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 416189
• PubChem ID: 71378652
• Update Time: 2025-04-19

Hexanenitrile, 3-(methoxymethyl)-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 3-(methoxymethyl)-2-(1-oxopropyl)-
• 3-(methoxymethyl)-2-propanoylhexanenitrile
• DTXSID50801261
• 647854-12-4

• Inchi： 1S/C11H19NO2/c1-4-6-9(8-14-3)10(7-12)11(13)5-2/h9-10H,4-6,8H2,1-3H3
• InChI Key： SFHNLTULNWKNBQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C(C#N)C(CC)=O)CCC

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09